1-Nitro-4-(trideuteriomethyl)benzene
Cat. No. B1619174
M. Wt: 140.15 g/mol
InChI Key: ZPTVNYMJQHSSEA-FIBGUPNXSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04036838
Procedure details
68.6 g (0.5 mol) of 4-nitrotoluene were dissolved in 80 ml of methylene chloride and 38.6 g (0.6 mol) of 98% by weight nitric acid, followed by the addition with stirring over a period of 1 hour at reflux temperature of 40 g of 100% by weight sulphuric acid. After stirring under reflux for another 2 hours, the methylene chloride phase was separated off without cooling and washed three times while still hot with 3 × 200 ml of water. After the washing water had been carefully separated off, the methylene chloride was distilled off, leaving 90.2 g of dinitrotoluene containing 99% of 2,4-dinitrotoluene (98% of the theoretical yield).
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7](C)=[CH:6][CH:5]=1)([O-:3])=[O:2].[N+:11]([O-:14])(O)=[O:12].S(=O)(=O)(O)O.[CH2:20](Cl)Cl>>[N+:11]([C:9]1[C:4]([N+:1]([O-:3])=[O:2])=[C:5]([CH3:20])[CH:6]=[CH:7][CH:8]=1)([O-:14])=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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68.6 g
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Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
S(O)(O)(=O)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring over a period of 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After stirring
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for another 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
|
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Details
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the methylene chloride phase was separated off
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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without cooling
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WASH
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Type
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WASH
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|
Details
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washed three times while still hot with 3 × 200 ml of water
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CUSTOM
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Type
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CUSTOM
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|
Details
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After the washing water had been carefully separated off
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DISTILLATION
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Type
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DISTILLATION
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Details
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the methylene chloride was distilled off
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C(=C(C=CC1)C)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 90.2 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
